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Compound of Interest

Compound Name: 3-Methylstyrene

Cat. No.: B089682

An In-depth Technical Guide to the Health and Safety of 3-Methylstyrene

This guide provides comprehensive health and safety information for the handling of 3-
Methylstyrene, intended for researchers, scientists, and professionals in drug development.
The information is compiled from various safety data sheets and toxicological resources.

Chemical and Physical Properties

3-Methylstyrene, also known as 3-vinyltoluene, is a flammable liquid with a characteristic odor.
[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Methylstyrene
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Property Value References
CAS Number 100-80-1 [2][3]
Molecular Formula CoH1o [1][4]
Molecular Weight 118.18 g/mol [41[5]
Appearance Colorless to light yellow liquid [3114]

Melting Point -821t0-81°C [4][6]

Boiling Point 170-171 °C [41[6]
Density 0.89 g/mL at 25 °C [4107]

Flash Point 51 °C (123.8 °F) - closed cup [7]

Water Solubility

0.09 g/L at 20 °C

[4]16]

Vapor Pressure

1.47 hPa at 20 °C

Autoignition Temperature

575°C

[3]

Toxicological Data

3-Methylstyrene is classified as harmful if inhaled and may be fatal if swallowed and enters
airways.[2][3] It causes skin and serious eye irritation.[2][3] Quantitative toxicological data are
summarized in Table 2.

Table 2: Toxicological Data for 3-Methylstyrene

Test Species Route Value References
LDso Rat Oral ~4000 mg/kg bw  [2]
LDso Rat Oral 5000 mg/kg [3]
LDso Rat Dermal >4500 mg/kg bw  [2]
LCso (Vapor) - Inhalation Category 4 (ATE [3]

=10 - 20 mg/l)
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Hazard Identification and Classification

3-Methylstyrene is classified as a flammable liquid and presents several health hazards.[2][8]

e GHS Hazard Statements: H226 (Flammable liquid and vapour), H304 (May be fatal if
swallowed and enters airways), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation), H411 (Toxic to
aquatic life with long lasting effects).[2]

» Signal Word: Danger[2][3]

Safe Handling and Storage

4.1 Handling: Handle 3-Methylstyrene in a well-ventilated area, preferably under a chemical
fume hood.[3] Avoid contact with skin and eyes and inhalation of vapor or mist.[2][9] Keep away
from heat, sparks, open flames, and other ignition sources.[8] Use non-sparking tools and take
precautionary measures against static discharge.[3][9] Wear appropriate personal protective
equipment (PPE).[2]

4.2 Storage: Store in a cool, dry, and well-ventilated place.[2] Keep containers tightly closed
and sealed.[2][9] Store locked up.[8] Incompatible materials include strong oxidizing agents
and strong acids.[3][9]

Exposure Controls and Personal Protection

5.1 Engineering Controls: Ensure adequate ventilation, especially in confined areas.[3] Use
explosion-proof electrical, ventilating, and lighting equipment.[9] Eyewash stations and safety
showers should be close to the workstation location.[9]

5.2 Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles and a face
shield.[2][10]

o Skin Protection: Wear chemically resistant gloves (e.g., Butyl rubber). Wear protective
clothing to prevent skin exposure.[10]
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3][9]

Emergency Procedures
6.1 First Aid Measures:

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2][8]

o Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty
of water for at least 15 minutes. Consult a physician if irritation persists.[2][3]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately consult a physician.[2][3]

e Ingestion: Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor/physician.[2][3]

6.2 Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry powder, dry sand, carbon dioxide (CO3), or alcohol-
resistant foam.[2][9] Water spray can be used to cool unopened containers.[2][9]

e Unsuitable Extinguishing Media: Do not use a water jet.[2]

» Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air. Hazardous
combustion products include carbon oxides.[9]

6.3 Accidental Release Measures:

o Personal Precautions: Use personal protective equipment.[2] Evacuate personnel to safe
areas.[2] Remove all sources of ignition.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]
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» Methods for Cleaning Up: Contain spillage and then collect with non-combustible absorbent
material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for
disposal according to local regulations.[2]

Experimental Protocols

The following are generalized protocols based on OECD guidelines for the toxicological tests
cited.

7.1 Acute Oral Toxicity (LDso) - Based on OECD Guideline 401

Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Animals are
fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula. A vehicle may be used to administer the
substance, and if so, a vehicle control group is included.

Dose Levels: At least three dose levels are used, with the aim of identifying a dose that
causes no mortality, a dose that causes 100% mortality, and one or more intermediate
doses.

Observation Period: Animals are observed for at least 14 days. Observations include
changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and
central nervous systems, and somatomotor activity and behavior pattern. Body weight is
recorded weekly.

Pathology: All animals (including those that die during the test) are subjected to a gross
necropsy.

Data Analysis: The LDso is calculated using a recognized statistical method.
7.2 Acute Dermal Toxicity (LDso) - Based on OECD Guideline 402

o Test Animals: Healthy, young adult albino rabbits are typically used. The fur is clipped from
the dorsal area of the trunk.
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Dose Application: The test substance is applied to a small area of the skin (approximately
10% of the body surface area) and held in contact with the skin with a porous gauze
dressing and non-irritating tape for a 24-hour exposure period.

Dose Levels: A limit test at a dose of at least 2000 mg/kg bodyweight is often performed. If
mortality is observed, a full study with multiple dose groups is conducted.

Observation Period: The animals are observed for 14 days. All signs of toxicity are recorded,
and body weights are measured weekly.

Pathology: All animals are subjected to a gross necropsy at the end of the observation
period.

Data Analysis: The dermal LDso is determined.
7.3 Acute Inhalation Toxicity (LCso) - Based on OECD Guideline 403
Test Animals: Young adult rats of a common laboratory strain are used.

Exposure Method: The animals are exposed to the test substance as a vapor in a dynamic
inhalation chamber. "Nose-only" or "whole-body" exposure can be used.

Exposure Conditions: The exposure duration is typically 4 hours. At least three
concentrations are tested. The concentration of the test substance in the chamber is
monitored.

Observation Period: Animals are observed for at least 14 days post-exposure. Observations
include respiratory, sensory, and motor effects. Body weights are recorded.

Pathology: A gross necropsy is performed on all animals.
Data Analysis: The LCso is calculated.
7.4 Skin Irritation - Based on OECD Guideline 439 (In Vitro)

o Test System: A reconstructed human epidermis (RhE) model is used, which consists of non-
transformed human-derived epidermal keratinocytes cultured to form a multilayered,
differentiated model of the human epidermis.
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o Test Procedure: The test chemical is applied topically to the RhE tissue. After a defined
exposure time, the chemical is removed by washing.

 Viability Assessment: The viability of the tissue is determined, typically using the MTT assay.
The MTT is converted to a blue formazan salt by metabolically active cells. The amount of
formazan produced is proportional to the number of viable cells.

» Classification: A chemical is identified as an irritant if the tissue viability is reduced below a
defined threshold (e.g., < 50%) compared to the negative control.

7.5 Eye Irritation - Based on OECD Guideline 405 (In Vivo)
o Test Animals: Healthy, adult albino rabbits are used.

e Procedure: A single dose of the test substance is applied into one eye of each animal. The
other eye remains untreated and serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye irritation/corrosion is scored for the cornea, iris, and conjunctiva.

o Classification: The substance is classified based on the severity and reversibility of the
ocular lesions.

Visualizations
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Accidental Release Workflow for 3-Methylstyrene
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Caption: Workflow for handling an accidental spill of 3-Methylstyrene.
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First Aid Measures for 3-Methylstyrene Exposure
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Caption: First aid procedures for different routes of exposure to 3-Methylstyrene.
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Mechanism of Aspiration Toxicity for Hydrocarbons
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Caption: Pathophysiological cascade of hydrocarbon aspiration toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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